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Compound of Interest

Compound Name: ATTO 532 NHS ester

Cat. No.: B12378597

ATTO 532 NHS ester is a high-performance fluorescent dye belonging to the rhodamine family
of dyes.[1][2] It is characterized by its strong absorption, high fluorescence quantum yield, and
excellent photostability, making it a versatile tool for a wide range of applications in biological
research.[3][4][5] This technical guide provides an in-depth overview of ATTO 532 NHS ester,
including its physicochemical properties, detailed experimental protocols for labeling
biomolecules, and its primary applications.

Core Properties of ATTO 532 NHS Ester

ATTO 532 NHS ester is an amine-reactive derivative of the ATTO 532 fluorophore. The N-
hydroxysuccinimidyl (NHS) ester group readily reacts with primary amino groups on proteins,
peptides, and amino-modified oligonucleotides to form stable covalent amide bonds.[4][6] This
allows for the specific and efficient fluorescent labeling of a wide variety of biomolecules for
subsequent detection and analysis. The dye is known for its excellent water solubility.[1][4]

Photophysical and Chemical Data

The key photophysical and chemical properties of ATTO 532 NHS ester are summarized in the
table below. These properties make it particularly well-suited for excitation with the 532 nm line
of a frequency-doubled Nd:YAG laser.[1][4]
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Property Value Source(s)
Excitation Maximum (Aex) 532 nm [11161[7]
Emission Maximum (Aem) 552 - 553 nm [1][617]
Molar Extinction Coefficient

1.15 x 1075 M-1 cm-1 [1][4][6]
(emax)
Fluorescence Quantum Yield

0.90 (11141071
(nfl)
Fluorescence Lifetime (tfl) 3.8-4.1ns [1][4]
Molecular Weight ~844 g/mol [7]

N Soluble in DMSO, DMF, and
Solubility ) [4]
other polar organic solvents

o Reacts with primary amino
Reactivity [8]
groups at pH 8.0 - 9.0

Store at -20°C, protected from
Storage ] ] [4119]
light and moisture

Experimental Protocols

The following are detailed protocols for the fluorescent labeling of proteins and oligonucleotides
with ATTO 532 NHS ester. It is crucial to work under low light conditions when handling the
fluorophore and the resulting conjugate to prevent photobleaching.[6][10]

Protein Labeling Protocol

This protocol is optimized for labeling 1 mg of protein at a concentration of 2-10 mg/mL.[1][6]
Materials:
e Protein solution (free of amine-containing buffers like Tris)

e ATTO 532 NHS ester
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Amine-free, anhydrous DMSO or DMF
Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3[1][8]
Purification column (e.g., Sephadex G-25)[1][6]

Elution Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4[1][9]

Procedure:

Protein Preparation:

o Dissolve the protein in the labeling buffer at a concentration of 2-10 mg/mL.[1][6] If the
protein is in a buffer containing amines, it must be dialyzed against PBS prior to labeling.

[1]
Dye Preparation:

o Immediately before use, prepare a 1-2 mg/mL stock solution of ATTO 532 NHS ester in
anhydrous, amine-free DMSO or DMF.[1][9]

Conjugation Reaction:

o While gently stirring, add the appropriate volume of the dye stock solution to the protein
solution. A 2-fold molar excess of the dye to the protein is a general starting point.[1]

o Incubate the reaction mixture at room temperature for 30-60 minutes with continuous
stirring.[1][9]

Purification:

o Separate the labeled protein from the unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) pre-equilibrated with PBS.[1][6]

o The first colored band to elute is the fluorescently labeled protein conjugate.[1]

Storage:
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o Store the purified conjugate under the same conditions as the unlabeled protein, protected
from light.[1] For long-term storage, it is recommended to add a carrier protein (e.g., 0.1%
BSA), aliquot the conjugate, and store at -20°C or -80°C.[9]
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Fig. 1: Workflow for Protein Labeling with ATTO 532 NHS Ester.

Oligonucleotide Labeling Protocol

This protocol is suitable for labeling amino-modified oligonucleotides.[1]
Materials:

e Amino-modified oligonucleotide

o ATTO 532 NHS ester

e Anhydrous DMF

e 0.2 M carbonate buffer, pH 8-9[1]

Procedure:

Oligonucleotide Preparation:

o Prepare a 0.1 mM solution of the amino-modified oligonucleotide in 0.2 M carbonate buffer
(pH 8-9).[1]

Dye Preparation:

o Prepare a 5 mg/mL solution of ATTO 532 NHS ester in anhydrous DMF.[1]

Conjugation Reaction:

o Add approximately 30 pL of the dye solution to 50 pL of the oligonucleotide solution.[1]

o Incubate the reaction at room temperature for 2 hours with shaking.[1]

Purification:

o Purify the labeled oligonucleotide using standard methods such as ethanol precipitation or
HPLC.

Applications in Research

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12378597?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.benchchem.com/product/b12378597?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.benchchem.com/product/b12378597?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/209/414/88793dat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The bright fluorescence and high photostability of ATTO 532 make it an excellent choice for a
variety of advanced fluorescence-based applications.

Fluorescence Microscopy: ATTO 532-labeled molecules can be used as probes in various
microscopy techniques, including confocal microscopy and super-resolution microscopy
methods like STED, PALM, and dSTORM.[1][4]

Flow Cytometry (FACS): The strong emission of ATTO 532 allows for the sensitive detection
and quantification of labeled cells and particles by flow cytometry.[1][4]

Fluorescence In Situ Hybridization (FISH): Labeled oligonucleotide probes can be used to
detect specific DNA or RNA sequences within cells.[1]

Single-Molecule Detection (SMD): The high quantum yield and photostability of ATTO 532
are advantageous for single-molecule studies.[3][4]

Immunofluorescence Assays: Antibodies labeled with ATTO 532 NHS ester are commonly
used for the detection of specific antigens in cells and tissues.
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Fig. 2: ATTO 532 NHS Ester Labeling and Application Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12378597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

